5-(2-Methyl-3-oxo-3-phenylpropyl)oxolan-2-one

• CAS No.: 89754-42-7
• Molecular Formula: C14H16O3
• Molecular Weight: 232.27 g/mol
• IUPAC Name: 5-(2-methyl-3-oxo-3-phenylpropyl)oxolan-2-one
• InChI: InChI=1S/C14H16O3/c1-10(9-12-7-8-13(15)17-12)14(16)11-5-3-2-4-6-11/h2-6,10,12H,7-9H2,1H3
• InChI Key: WZGJIUOJZSFFHH-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1CCC(=O)O1)C(=O)C2=CC=CC=C2

Description

5-(2-Methyl-3-oxo-3-phenylpropyl)oxolan-2-one is an organic compound with a complex structure that includes an oxolan-2-one ring and a phenylpropyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(2-Methyl-3-oxo-3-phenylpropyl)oxolan-2-one typically involves the reaction of a phenylpropyl derivative with an oxolan-2-one precursor. The reaction conditions often include the use of catalysts and specific temperature controls to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors where the reactants are combined under controlled conditions. The process may include steps such as purification and crystallization to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

5-(2-Methyl-3-oxo-3-phenylpropyl)oxolan-2-one can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions often involve specific temperatures, solvents, and catalysts to drive the reactions to completion.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a carboxylic acid derivative, while reduction may produce an alcohol.

Scientific Research Applications

5-(2-Methyl-3-oxo-3-phenylpropyl)oxolan-2-one has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound may be studied for its potential biological activity and interactions with biomolecules.

Medicine: Research may explore its potential therapeutic effects and use in drug development.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-(2-Methyl-3-oxo-3-phenylpropyl)oxolan-2-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 4-Hydroxy-5-(1,2,3-trihydroxy-3-phenylpropyl)oxolan-2-one
• 3-Methyl-2-[(2,3,4-trihydroxy-5-(hydroxymethyl)oxolan-2-yl)methylamino]pentanoic acid

Uniqueness

5-(2-Methyl-3-oxo-3-phenylpropyl)oxolan-2-one is unique due to its specific structural features, which confer distinct chemical properties and reactivity. Its combination of an oxolan-2-one ring with a phenylpropyl group makes it a valuable compound for various applications in research and industry.